Cas no 1823479-49-7 (Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-)

• Product Name: Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-
• CAS No: 1823479-49-7
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5220919
• PubChem ID: 121604565
• Update Time: 2025-06-11

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-

• Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(20)17-10-12(14(18)19)9-11-7-5-6-8-13(11)21-4/h5-8,12H,9-10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： WZPMAEBPCWOYJK-UHFFFAOYSA-N
• SMILES： C1(CC(CNC(OC(C)(C)C)=O)C(O)=O)=CC=CC=C1OC

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 465.9±40.0 °C(Predicted)
• pka: 4.43±0.11(Predicted)

Additional information on Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy- (CAS No. 1823479-49-7): A Comprehensive Overview

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy- (CAS No. 1823479-49-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex structural framework, exhibits a unique combination of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an α-amino group, a carbonyl group, and a methyl moiety, contributes to its versatility in chemical transformations and biological interactions.

The CAS No. 1823479-49-7 provides a unique identifier for this compound, ensuring precise classification and differentiation in scientific literature and databases. This numbering system is crucial for researchers to accurately reference and retrieve information related to the compound's synthesis, reactivity, and potential applications. The structural complexity of Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-, positions it as a candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage complex organic molecules to modulate biological pathways. The α-amino group in Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-, serves as a key site for functionalization, allowing chemists to introduce additional modifications that can enhance binding affinity or metabolic stability. This flexibility is particularly valuable in the design of protease inhibitors and other enzyme-targeting molecules.

The carbonyl group within the molecule is another critical feature that influences its reactivity. Carbonyl-containing compounds are well-known for their participation in various organic reactions, such as condensation reactions, nucleophilic additions, and oxidation processes. These reactions are fundamental in the synthesis of more complex derivatives and are often employed to introduce additional functionality or to alter the electronic properties of the molecule.

Moreover, the methyl moiety and the 2-methoxy substituent contribute to the overall steric and electronic environment of the compound. These groups can influence solubility, lipophilicity, and interactions with biological targets. For instance, methoxy groups are frequently incorporated into drug molecules to improve their pharmacokinetic profiles by enhancing solubility or reducing metabolic clearance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-, with greater accuracy before conducting expensive experimental validations. Molecular docking studies have shown that this compound has potential binding interactions with various enzymes and receptors implicated in diseases such as cancer and inflammation. These findings align with ongoing research efforts aimed at identifying novel scaffolds for drug development.

The synthesis of Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-, involves multi-step organic transformations that require precise control over reaction conditions. The use of protecting groups to safeguard sensitive functionalities during synthesis is often necessary. For example, the (1,1-dimethylethoxy)carbonyl (DMB) group is commonly employed to protect the amino group during subsequent chemical modifications. This strategy ensures that the amino functionality remains available for further derivatization without unintended side reactions.

In addition to its synthetic utility, Benzenepropanoic acid derivatives have been explored for their potential pharmacological effects. Studies have indicated that modifications at specific positions within this molecular framework can significantly alter biological activity. For instance, replacing one of the methoxy groups with a hydroxyl group may enhance binding affinity to certain targets while reducing toxicity profiles.

The role of Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methoxy-, as a building block in medicinal chemistry underscores its importance in drug discovery pipelines. Its structural features provide a foundation for designing molecules with tailored properties suited for specific therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will remain instrumental in developing innovative treatments.

The future prospects for Benzenepropanoic acid derivatives are promising given their structural versatility and potential biological relevance. Ongoing research efforts are focused on optimizing synthetic routes to improve yield and purity while exploring novel derivatives with enhanced pharmacological profiles. Collaborative initiatives between academia and industry are expected to accelerate these developments by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms.